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Compound of Interest

Compound Name: 1-(2-Furfurylthio)propanone

Cat. No.: B1330138

Technical Guide: Physical Properties of 1-(2-
Furfurylthio)propanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
(2-Furfurylthio)propanone, with a specific focus on its boiling point and solubility. The
information herein is compiled for use by professionals in research, scientific, and drug
development fields.

Core Physical Properties

1-(2-Furfurylthio)propanone is a colorless to pale yellow liquid. The quantitative data
regarding its boiling point and solubility are summarized in the table below.
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Physical Property

Value Conditions

Boiling Point

281.00 to 282.00 °C @ 760.00 mm Hg[1][2][3]

est. 268 °C

Solubility in Water

Insoluble[1][4][5][6]

est. 9870 mg/L @ 25 °C[1]

Solubility in Organic Solvents Soluble General[4][5][6]
Soluble in alcohol General[1]

Soluble in ethanol -[4][5]

763.41 g/L in ethanol @ 25 °C[5]

1143.79 g/L in methanol @ 25 °C[5]

513.57 g/L in isopropanol @ 25 °C[5]

Experimental Protocols for Physical Property

Determination

While specific experimental protocols for determining the physical properties of 1-(2-

Furfurylthio)propanone are not detailed in the available literature, this section outlines

generalized, standard methodologies appropriate for such a compound. These protocols are

based on established OECD guidelines and common laboratory practices.

Boiling Point Determination (Capillary Method)

A prevalent and reliable method for determining the boiling point of a liquid organic compound

is the capillary method, often utilizing a Thiele tube or a similar heating apparatus to ensure

uniform temperature distribution.

Methodology:

e A small quantity of 1-(2-Furfurylthio)propanone is placed into a small test tube or fusion

tube.
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» A capillary tube, sealed at one end, is inverted and placed into the liquid.

e The assembly is attached to a thermometer, ensuring the sample and the thermometer bulb
are at the same level.

e The apparatus is heated slowly and uniformly.

o The temperature is carefully monitored. The boiling point is recorded as the temperature at
which a rapid and continuous stream of bubbles emerges from the open end of the capillary
tube.

Solubility Determination

The solubility of a compound is typically determined by introducing a specified amount of the
solute into a specified volume of a solvent and observing the extent of dissolution. For
guantitative analysis, methods such as the flask method or column elution method, as
recommended by OECD Guideline 105, are employed.

Methodology for Qualitative Assessment:

e Asmall, measured amount of 1-(2-Furfurylthio)propanone (e.g., 25 mg or 0.05 mL) is
placed in a test tube.

o A measured volume of the solvent (e.g., 0.75 mL of water, ethanol, etc.) is added in small
portions.

o After each addition, the test tube is vigorously agitated.

e The compound is classified as soluble if it completely dissolves, and insoluble if it remains as
a separate phase.

Methodology for Quantitative Assessment (Flask Method):

e The solvent is saturated with 1-(2-Furfurylthio)propanone by stirring at a constant
temperature until equilibrium is reached.

e The solution is then centrifuged or filtered to remove any undissolved solute.
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e The concentration of 1-(2-Furfurylthio)propanone in the clear, saturated solution is
determined using a suitable analytical technique, such as gas chromatography (GC) or high-

performance liquid chromatography (HPLC).

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the key
physical properties discussed.
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Physical Property Determination Workflow

Start: Obtain Pure Sample
of 1-(2-Furfurylthio)propanone

Boiling Point Determination

Place sample in fusion tube

Insert inverted sealed capillary

Solubility Determination

Heat apparatus slowly Add sample to solvent

Record temperature of

continuous bubble stream Agitate mixture to equilibrium

Result: Boiling Point

Separate undissolved solute

Analyze solute concentration
in solvent (e.g., HPLC, GC)

Result: Solubility Data

End: Data Compilation
and Analysis
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Caption: Generalized workflow for determining the boiling point and solubility of an organic
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1330138?utm_src=pdf-custom-synthesis
https://www.oecd.org/en/publications/1995/07/test-no-103-boiling-point_g1gh28cb.html
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/product/b1330138#physical-properties-of-1-2-furfurylthio-propanone-boiling-point-solubility
https://www.benchchem.com/product/b1330138#physical-properties-of-1-2-furfurylthio-propanone-boiling-point-solubility
https://www.benchchem.com/product/b1330138#physical-properties-of-1-2-furfurylthio-propanone-boiling-point-solubility
https://www.benchchem.com/product/b1330138#physical-properties-of-1-2-furfurylthio-propanone-boiling-point-solubility
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1330138?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

